Cas no 3681-71-8 (Leaf Acetate)

• Product Name: Leaf Acetate
• CAS No: 3681-71-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00036563
• CID: 44394
• PubChem ID: 87562398
• Update Time: 2025-06-18

Leaf Acetate Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID CIS-3-HEXEN-1-YL ESTER
• ACETIC ACID CIS-3-HEXENYL ESTER
• C3 HEXENYL ACETATE
• CIS-3-HEXEN-1-YL ACETATE
• CIS-3-HEXENYL ACETATE
• FEMA 3171
• HEX-3(CIS)-ENYL ACETATE
• LEAF ACETATE
• VERDURAL
• (Z)-3-HEXENYL ACETATE
• (3Z)-3-Hexenyl acetate
• (Z)-3-hexen-1-ol acetate
• (Z)-3-Hexen-1-yl, acetate
• (Z)-3-hexenol acetate
• (Z)-hex-3-en-1-yl acetate
• (Z)-Hex-3-enyl acetate
• 3(Z)-hexenyl acetate
• 3-Hexen-1-ol,acetate,(Z)-
• 3-Hexenol acetate, cis
• 3-hexenylacetate
• (cis)-3-Hexenyl acetate
• cis-3-Hexenyl acetate Odor Standard
• (3Z)-3-Hexen-1-ol acetate,(3Z)-C-3-Hexenyl acetate,Leaf acetate
• 3-Hexen-1-yl salicylate
• 3-hexenylsalicylate
• C3 HEXENYL SALICYLATE
• cis-3-hexen-1-yl salicylate
• cis-3-hexene-1-ol acetate
• cis-3-hexenyl salkylate
• Cis-Hexenyl Salicylate
• HEX-3
• hexenyl salicylate cis-3
• HEXENYLSALICYLAT CIS-3
• Leaf salicylate
• Z-3-hexenyl salicylate
• (3Z)-C-3-Hexenyl acetate
• cis-3-Hexenyl ethanoate
• (3Z)-hex-3-en-1-yl acetate
• cis-3-Hexenol acetate
• 3-Hexen-1-ol, acetate, (Z)-
• 3Z-hexenyl acetate
• [(Z)-hex-3-enyl] acetate
• 3-Hexenyl acetate, (Z)-
• FEMA No. 3171
• cis-hex-3-enyl acetate
• Leaf Acetate

• MDL： MFCD00036563
• Inchi： 1S/C8H14O2/c1-3-4-5-6-7-10-8(2)9/h4-5H,3,6-7H2,1-2H3/b5-4-
• InChI Key： NPFVOOAXDOBMCE-PLNGDYQASA-N
• SMILES： CC/C=C\CCOC(=O)C
• BRN： 1721854

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 142.2g/mol

Experimental Properties

• Color/Form: Colorless to yellowish liquid.
• Density: 0.897 g/mL at 25 °C(lit.)
• Boiling Point: 75-76 °C/23 mmHg(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.425-1.429
  n20/D 1.427(lit.)
• Solubility: 1 ml in 1 ml 95% alcohol (in ethanol)
• PSA: 1.90580
• LogP: 0.00000
• Refractive Index: 1.425-1.429
• FEMA: 3171
• Sensitiveness: Sensitive to light
• Solubility: It is almost insoluble in water, soluble in alcohol, and miscible with oils.

Leaf Acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： S26-S36
• RTECS：MP8425050
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R36/38
• Packing Group：III
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Leaf Acetate

Leaf Acetate (CAS No. 3681-71-8): A Comprehensive Overview

Leaf Acetate, with the chemical formula C₉H₁₀O₂, is a compound characterized by its unique structural and functional properties. This organic ester, identified by the CAS No. 3681-71-8, has garnered significant attention in the field of pharmaceuticals and agrochemicals due to its versatile applications. The compound's molecular structure, consisting of a leaf-shaped ester moiety, contributes to its distinctive chemical behavior and reactivity.

The synthesis of Leaf Acetate typically involves the esterification of appropriate carboxylic acids with alcohols under controlled conditions. This process highlights the compound's role as a key intermediate in organic synthesis, facilitating the production of various derivatives that are valuable in industrial and laboratory settings. The compound's stability under different environmental conditions makes it a preferred choice for long-term storage and transportation.

In recent years, Leaf Acetate has been extensively studied for its potential applications in drug development. Its ability to act as a solvent and a reactant in pharmaceutical synthesis has opened new avenues for the creation of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The compound's compatibility with various functional groups allows for extensive modifications, enabling the development of customized pharmacophores.

The agrochemical sector has also benefited from the applications of Leaf Acetate. Its derivatives are being investigated as potential growth regulators and pest repellents due to their low toxicity profile. This aligns with the growing demand for environmentally friendly agricultural solutions that minimize harm to non-target organisms. The compound's efficacy in improving crop yield and quality has made it a subject of interest for sustainable farming practices.

From a chemical perspective, Leaf Acetate exhibits interesting physicochemical properties that make it suitable for various industrial processes. Its moderate solubility in water and organic solvents allows for easy incorporation into formulations, enhancing its utility in both aqueous and lipid-based systems. Additionally, its thermal stability ensures that it can withstand high temperatures during processing, making it ideal for industrial-scale applications.

The latest research on Leaf Acetate has revealed new insights into its biological activity. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, which could lead to novel therapeutic strategies for chronic diseases. The compound's ability to modulate enzymatic pathways has been particularly noteworthy, suggesting its role in cellular signaling and metabolic regulation. These findings underscore the importance of further investigating Leaf Acetate as a lead compound in drug discovery.

The manufacturing process of Leaf Acetate (CAS No. 3681-71-8) is another area of active research. Advances in green chemistry have prompted scientists to develop more efficient and eco-friendly synthetic routes. For example, catalytic processes that minimize waste and energy consumption are being optimized to enhance sustainability. These innovations not only improve cost-effectiveness but also reduce the environmental footprint of production.

The regulatory landscape surrounding Leaf Acetate is also evolving, with agencies increasingly focusing on safety and environmental impact assessments. Compliance with international standards ensures that the compound can be safely used across different sectors without posing risks to human health or ecosystems. This regulatory framework is crucial for fostering trust among stakeholders and promoting responsible use of chemicals like Leaf Acetate.

In conclusion, Leaf Acetate, identified by its CAS No. 3681-71-8, is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and industrial applications. Its unique properties make it a valuable intermediate in organic synthesis, while its biological activity opens new possibilities for drug development. As research continues to uncover more about this compound's capabilities, its role in advancing scientific and industrial progress is set to expand further.